1,2-dibromo-4-(difluoromethyl)benzene
Overview
Description
1,2-Dibromo-4-(difluoromethyl)benzene, also known as 1,2-dibromo-4-difluoromethylbenzene or 4-difluoromethyl-1,2-dibromobenzene, is an aromatic compound with a bromine atom attached to each of the two carbon atoms in the benzene ring. It is used in a variety of scientific research applications, including organic synthesis, drug design, and biochemistry. This compound has a wide range of biochemical and physiological effects, and can be used in laboratory experiments to study the effects of different compounds on living organisms.
Mechanism of Action
1,2-Dibromo-4-(difluoromethyl)benzene has a variety of biochemical and physiological effects. The mechanism of action of this compound is not fully understood, but it is believed that it has an effect on the cell membrane, as well as on enzymes and other molecules in the cell. It is also believed that this compound has an effect on the metabolism of cells, as well as on the production of energy.
Biochemical and Physiological Effects
1,2-Dibromo-4-(difluoromethyl)benzene has a variety of biochemical and physiological effects. It has been shown to have an effect on the cell membrane, as well as on enzymes and other molecules in the cell. It has also been shown to have an effect on the metabolism of cells, as well as on the production of energy. In addition, this compound has been shown to have an effect on the immune system, as well as on the regulation of hormones.
Advantages and Limitations for Lab Experiments
1,2-Dibromo-4-(difluoromethyl)benzene has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful compound for organic synthesis and drug design. Another advantage is that it has a variety of biochemical and physiological effects, which makes it useful for studying the effects of different compounds on living organisms. However, this compound also has some limitations, such as its potential toxicity and the difficulty of controlling the concentration of the compound in the laboratory.
Future Directions
1,2-Dibromo-4-(difluoromethyl)benzene has many potential future directions for research. One potential direction is to further study the biochemical and physiological effects of this compound. Another potential direction is to study the potential toxicity of this compound and to develop ways to reduce its toxicity. In addition, further research could be done to explore the potential applications of this compound in drug design, organic synthesis, and biochemistry. Finally, further research could be done to explore the potential of this compound as a therapeutic agent.
Synthesis Methods
1,2-Dibromo-4-(difluoromethyl)benzene can be synthesized in a few different ways. The most common method is the reaction of a difluoromethylbenzene compound with a brominating agent. This reaction produces a 1,2-dibromo-4-(difluoromethyl)benzene4-difluoromethylbenzene compound with a bromine atom attached to each of the two carbon atoms in the benzene ring. Other methods of synthesis include the reaction of a difluoromethylbenzene compound with a brominating agent in the presence of a catalyst, and the reaction of a difluoromethylbenzene compound with a brominating agent in the presence of a base.
Scientific Research Applications
1,2-Dibromo-4-(difluoromethyl)benzene has a variety of scientific research applications. It is used in organic synthesis to create new compounds with a range of properties. It is also used in drug design, as it can be used to create compounds with specific biochemical and physiological effects. In addition, this compound is used in biochemistry to study the effects of different compounds on living organisms.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,2-dibromo-4-(difluoromethyl)benzene involves the bromination of 4-(difluoromethyl)benzene followed by further bromination at the adjacent carbon atom.", "Starting Materials": [ "4-(difluoromethyl)benzene", "Bromine", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Dissolve 4-(difluoromethyl)benzene in acetic acid and add bromine dropwise with stirring at room temperature.", "Step 2: Heat the reaction mixture to reflux for several hours until the reaction is complete.", "Step 3: Cool the reaction mixture and filter the precipitated product.", "Step 4: Dissolve the product in sulfuric acid and add sodium nitrite to form the diazonium salt.", "Step 5: Add bromine to the diazonium salt solution at low temperature to form the desired product.", "Step 6: Neutralize the reaction mixture with sodium acetate and extract the product with ether.", "Step 7: Wash the ether layer with water and dry over anhydrous sodium sulfate.", "Step 8: Purify the product by recrystallization from a suitable solvent." ] } | |
CAS RN |
1214358-09-4 |
Product Name |
1,2-dibromo-4-(difluoromethyl)benzene |
Molecular Formula |
C7H4Br2F2 |
Molecular Weight |
285.9 |
Purity |
95 |
Origin of Product |
United States |
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